Cas no 40004-08-8 (ethyl 2-(piperazin-1-yl)acetate)

• Product Name: ethyl 2-(piperazin-1-yl)acetate
• CAS No: 40004-08-8
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD00040739
• CID: 89409
• PubChem ID: 57651871
• Update Time: 2025-04-18

ethyl 2-(piperazin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1-(ETHOXYCARBONYLMETHYL)PIPERAZINE
• N-(Carboethoxymethyl)piperazine~Ethyl (1-piperazino)acetate~(1-Piperazino)acetic acid ethyl ester
• Ethyl 1-Piperazineacetate
• N-(Ethoxycarbonylmethyl)piperazine
• Ethyl 1-piperazinylacetate
• ethyl 2-piperazin-1-ylacetate
• Ethyl piperazin-1-ylacetate
• Ethyl (piperazin-1-yl)acetate
• 1-Piperazineacetic acid ethyl ester
• Ethyl 2-(piperazin-1-yl)acetate
• Ethyl 2-piperazinoacetate
• 2-(Piperazin-1-yl)-acetic acid ethyl ester
• AMY3051
• A6681
• 5-HEPTYL-2-(4-OCTYLOXYPHENYL)PYRIMIDINE
• Ethyl 4-piperazineacetate
• 2-(2-ethylpiperazin-1-yl)acetate;ETHYL 1-PIPERAZINEACETATE
• ethyl2-(piperazin-1-yl)acetate
• 1-(ethoxy carbonylmethyl)-piperazine
• Piperazinoacetic acid ethyl ester
• Ethyl piperazine-1-acetate
• EINECS 254-745-3
• NS00030694
• 1-(Ethoxycarbonylmethyl)-piperazine
• MFCD00040739
• DTXSID30193070
• AKOS000264276
• FT-0629269
• CS-W010769
• 1-ethoxycarbonylmethylpiperazine
• AB00809285-02
• 1-[(ethoxycarbonyl)methyl]piperazine
• FT-0629268
• 40004-08-8
• CID207112
• 1-Piperazineacetic acid, ethyl ester
• CHEBI:188584
• PS-5075
• piperazin-1-yl-acetic acid ethyl ester
• BDBM36370
• ethyl piperazineacetate
• EN300-24091
• Ethyl piperazinoacetate, >=95.0% (GC)
• SCHEMBL5699
• 4-carboethoxymethylpiperazine
• N-[(ethoxycarbonyl)methyl]-piperazine
• Piperazin-1-yl-acetic acid ethyl ester, 8
• CHEMBL1221941
• Q-102287
• F2158-0956
• Ethyl piperazinoacetate
• 2-(Piperazin-1-yl)acetic acid ethyl ester
• ethyl 2-(piperazin-1-yl) acetate
• STL168023
• Ethyl1-piperazineacetate
• ALBB-021301
• DB-031839
• ethyl 2-(piperazin-1-yl)acetate

• MDL： MFCD00040739
• Inchi： 1S/C8H16N2O2/c1-2-12-8(11)7-10-5-3-9-4-6-10/h9H,2-7H2,1H3
• InChI Key： MTFCXMJOGMHYAE-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1CCNCC1)=O
• BRN： 743260

Computed Properties

• Exact Mass: 172.12100
• Monoisotopic Mass: 172.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• Color/Form: Liquid
• Density: 1.048 g/mL at 20 °C(lit.)
• Boiling Point: 253 ºC
• Flash Point: 107 ºC
• Refractive Index: n20/D 1.472
• Water Partition Coefficient: Soluble in water, chloroform, and methanol.
• PSA: 41.57000
• LogP: -0.27860
• Solubility: Not determined
• Sensitiveness: Air Sensitive

ethyl 2-(piperazin-1-yl)acetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/38
• HazardClass：8
• Storage Condition：−20°C